![molecular formula C12H11IN2O3 B7582088 N-(2,6-dioxopiperidin-3-yl)-2-iodobenzamide](/img/structure/B7582088.png)
N-(2,6-dioxopiperidin-3-yl)-2-iodobenzamide
Overview
Description
N-(2,6-dioxopiperidin-3-yl)-2-iodobenzamide is a useful research compound. Its molecular formula is C12H11IN2O3 and its molecular weight is 358.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antifungal Activity :
- Synthesis of N-substituted 2-iodobenzamides showed interesting activities toward certain phytopathogenic fungal strains (Raffa et al., 2002).
TNF-α Inhibitory Activity :
- Novel 2-(2,6-dioxopiperidin-3-yl)phthalimidine derivatives synthesized as tumor necrosis factor-α (TNF-α) synthesis inhibitors showed potent TNF-α lowering activity and potential applications in neurodegenerative disorders such as Alzheimer's and Parkinson's disease (Luo et al., 2011).
Aminopeptidase N (APN/CD13) Inhibition :
- Synthesis of N-substituted-2,6-dioxopiperidin derivatives as APN inhibitors indicated some activity, though further modification is needed for enhanced effectiveness (Xu Wen-fang, 2011).
Malignant Melanoma Targeting :
- Cyclopentadienyl-based 99mTc-complexes mimicking benzamides showed a high affinity for melanin tumor tissue, indicating potential in targeting malignant melanoma (N'dongo et al., 2010).
Antiangiogenic Activity :
- The synthesis of thalidomide analogue 2-(2,6-dioxopiperidine-3-yl)phthalimidine showed antiangiogenic properties, indicating potential applications in cancer treatment (Luzzio et al., 2003).
Teratogenic Effects in Non-Human Primates :
- The teratogenic potency of thalidomide analogue EM 12 enantiomers was investigated in primates, revealing that the S-(-)-form is more teratogenic than the R-(+)-form (Heger et al., 1988).
Dopamine Receptor Imaging Agents :
- Iodobenzamide analogues were synthesized and characterized as potential CNS D-2 dopamine receptor imaging agents, with potential applications in neurological research (Murphy et al., 1990).
Comparative Teratological Investigations :
- A study on compounds structurally and pharmacologically related to thalidomide, including 2,6-dioxopiperidine derivatives, indicated a high teratogenic potential, contributing to understanding the molecular mechanisms of embryopathy (Helm et al., 1981).
Potential Neuroleptic Agents :
- Substituted 6-methoxysalicylamides synthesized from 2,6-dioxobenzamides showed potent antidopaminergic properties, highlighting their potential as neuroleptic agents (de Paulis et al., 1985).
Properties
IUPAC Name |
N-(2,6-dioxopiperidin-3-yl)-2-iodobenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11IN2O3/c13-8-4-2-1-3-7(8)11(17)14-9-5-6-10(16)15-12(9)18/h1-4,9H,5-6H2,(H,14,17)(H,15,16,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKBROTDNXWZZMS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC(=O)C1NC(=O)C2=CC=CC=C2I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11IN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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